Cas no 2137854-80-7 (Cyclopentene, 1-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]-)

• Product Name: Cyclopentene, 1-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]-
• CAS No: 2137854-80-7
• MF: C₁₁H₁₇Cl
• MW: 184.705682516098
• CID: 5289161
• Update Time: 2025-06-20

Cyclopentene, 1-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 1-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]-

• Inchi： 1S/C11H17Cl/c1-9-6-11(9,8-12)7-10-4-2-3-5-10/h4,9H,2-3,5-8H2,1H3
• InChI Key： XWCTVMQVHNFGHS-UHFFFAOYSA-N
• SMILES： C1(CC2(CCl)CC2C)CCCC=1

Additional information on Cyclopentene, 1-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]-

Cyclopentene, 1-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- (CAS No. 2137854-80-7): A Comprehensive Overview

Cyclopentene, 1-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]-, identified by its CAS number 2137854-80-7, is a complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its cyclopentene backbone, which is functionalized with a unique substituent group. The presence of both a chloromethyl and a methylcyclopropyl moiety makes this compound particularly intriguing for synthetic chemists and biologists alike.

The structural features of Cyclopentene, 1-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- suggest potential applications in the development of novel pharmaceuticals and agrochemicals. The chloromethyl group, in particular, serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. This property has made it a valuable intermediate in organic synthesis, where it can be used to introduce various functional groups into a molecular framework.

In recent years, there has been growing interest in the development of molecules with cyclopentene cores due to their unique electronic and steric properties. These properties make them suitable candidates for use in drug design, where specific interactions with biological targets are often required. The compound’s ability to adopt multiple conformations also adds to its appeal, as it can potentially interact with different binding sites on biological targets.

One of the most exciting areas of research involving Cyclopentene, 1-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its use as a building block for more complex structures that exhibit pharmacological activity. For instance, derivatives of this compound have shown promise in preliminary studies as modulators of enzyme activity and as potential candidates for treating various diseases.

The synthesis of Cyclopentene, 1-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- presents several challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in good yields and purity. One common approach involves the reaction of cyclopentenone derivatives with appropriate alkylating agents, followed by functionalization at the desired positions. These synthetic strategies have been refined over the years, leading to more efficient and scalable processes.

The chemical reactivity of Cyclopentene, 1-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- is another area of active investigation. The chloromethyl group, in particular, is known to participate in various reactions such as nucleophilic substitution and addition reactions. These reactions can be harnessed to introduce additional functional groups into the molecule, expanding its chemical space and potential applications.

In addition to its synthetic utility, Cyclopentene, 1-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- has also been studied for its potential biological activity. Preliminary studies have suggested that certain derivatives of this compound may exhibit properties such as anti-inflammatory and antimicrobial effects. While these findings are still preliminary and require further validation through rigorous testing, they highlight the compound’s potential as a lead molecule for drug discovery.

The future prospects for Cyclopentene, 1-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- are promising, given the increasing demand for novel molecular entities in pharmaceutical research. As synthetic methods continue to improve and our understanding of biological systems deepens, it is likely that this compound will play an increasingly important role in the development of new drugs and other bioactive molecules.

In conclusion, Cyclopentene, 1-[[1-(chloromethyl)-2-methylcyclopropyl]methyl]- (CAS No. 2137854-80-7) is a fascinating compound with significant potential in both synthetic chemistry and drug discovery. Its unique structural features and reactivity make it a valuable tool for researchers working on complex molecular architectures. As more studies are conducted on this compound and its derivatives, we can expect to see further insights into its applications and potential benefits.